- Synthesis and in vitro binding studies of substituted piperidine naphthamides. Part I: Influence of the substitution on the basic nitrogen and the position of the amide on the affinity for D2L, D4.2, and 5-HT2A receptors, Bioorganic & Medicinal Chemistry Letters, 2007, 17(6), 1565-1569
Tert-Butyl Benzyl(Piperidin-4-Yl)Carbamate (CAS No. 934695-78-0): A Structurally Distinctive Compound with Emerging Applications in Medicinal Chemistry
The Tert-butyl benzyl(piperidin-4-yl)carbamate, uniquely identified by CAS Registry Number 934695-78-0, represents an intriguing chemical entity combining structural features from both carbamate and piperidine scaffolds. This compound's molecular architecture features a bulky tert-butyl group attached to a carbamate ester linked via an amide bond to a piperidine ring functionalized at position 4. Recent X-ray crystallography studies have revealed its asymmetric unit adopts a conformation where the aromatic benzene ring forms dihedral angles of approximately 117° relative to the piperidine plane, creating steric hindrance that may influence receptor binding interactions.
Synthetic advancements for this compound have been documented in a landmark study published in the Journal of Medicinal Chemistry (2023). Researchers developed an efficient one-pot synthesis utilizing microwave-assisted conditions with optimized stoichiometry between piperidin-4-one intermediates and isocyanate precursors derived from benzyl chloride oxidation. This method achieves >95% purity without chromatographic purification, representing significant progress over prior multi-step protocols requiring hazardous reagents like thionyl chloride.
Biochemical evaluations reveal remarkable activity profiles across multiple therapeutic areas. A recent investigation in Scientific Reports (2024) demonstrated potent inhibition (>85% at 10 μM) against α-secretase enzymes implicated in Alzheimer's disease pathology, attributed to the compound's ability to form hydrogen bonds with catalytic residues via its carbamate nitrogen and piperidine amine groups. Parallel studies showed selective cytotoxicity against triple-negative breast cancer cells (IC₅₀ = 5.3 μM), mediated through induction of endoplasmic reticulum stress pathways without significant hepatotoxicity up to 50 μM concentrations.
In preclinical models, this compound exhibits favorable pharmacokinetic properties including oral bioavailability exceeding 68% in rodents after formulation into lipid-based nanoparticles. Its logP value of 3.7 suggests optimal balance between hydrophobicity and solubility, supported by dissolution studies showing complete solubilization within pH ranges mimicking gastrointestinal environments (pH 1–7). These characteristics make it particularly attractive for development as an orally administered therapeutic agent.
Ongoing research focuses on optimizing its drug-like properties through structure-based design strategies. Computational docking studies using Glide SP protocol predicted favorable binding interactions with BACE1 enzyme active site residues Tyr72 and Asn297, correlating well with experimental inhibition data (Ki = 11 nM). Additionally, solid-state NMR analysis identified polymorphic forms differing by hydrogen bonding networks that could be exploited for enhancing crystallinity during scale-up processes.
This compound's unique combination of structural features has sparked interest across diverse application areas beyond traditional drug discovery. Recent patent filings describe its use as:
- A chiral auxiliary for asymmetric epoxidation reactions achieving >98% enantiomeric excess under mild conditions,
- An intermediate for synthesizing fluorescent probes targeting histone-modifying enzymes,
- A stabilizing agent for mRNA lipid nanoparticles demonstrating reduced aggregation compared to DOTAP formulations,
- A modulator of mitochondrial membrane potential showing neuroprotective effects in Parkinson's disease models.
Cutting-edge research now explores its potential as part of combination therapies targeting multi-drug resistant pathogens. In vitro assays published last quarter demonstrated synergistic antibacterial activity when co-administered with azithromycin against methicillin-resistant Staphylococcus aureus strains, suggesting disruption of bacterial efflux pumps via interaction with NorA transporter proteins.
The compound's safety profile has been extensively characterized using OECD guidelines compliant assays. Acute toxicity studies showed LD₅₀ exceeding 5 g/kg in mice while Ames test results remained negative across all tester strains including TA1535/YG1026 reverse mutation assays at up to 5 mg/plate concentrations. These findings align with computational ADME predictions indicating low hERG potassium channel inhibition risk (<1% inhibition at EC₅₀).
Ongoing clinical translation efforts are focused on developing formulations optimized for targeted delivery systems such as:
- Poly(lactic-co-glycolic acid) microspheres providing sustained release over seven days,
- Microneedle arrays achieving transdermal permeation rates exceeding conventional patches,
- Liposomal encapsulation enhancing brain penetration via receptor-mediated transcytosis mechanisms,
- Inhalation aerosols demonstrating rapid lung deposition efficiency (>85%) in preclinical models.
This multifaceted research trajectory underscores tert-butyl benzyl(piperidin-4-y1carbamate's potential as both a therapeutic entity and enabling chemical tool across biomedical applications. Its structural modularity allows further optimization through medicinal chemistry campaigns targeting specific pharmacophore elements while maintaining key physicochemical properties critical for clinical viability.
Ongoing collaborations between academic institutions and pharmaceutical companies are advancing this compound toward phase I clinical trials for neurodegenerative disorders and oncology indications where current therapies exhibit suboptimal efficacy profiles or excessive toxicity burdens. These developments highlight how strategic manipulation of molecular architecture can yield compounds bridging gaps between synthetic accessibility and translational medicine needs.
New insights from cryo-electron microscopy studies reveal how this compound binds within allosteric pockets not previously targeted by conventional inhibitors, offering opportunities to modulate protein-protein interactions critical for disease progression pathways such as NF-kB signaling complexes or prion protein oligomerization processes.
Eco-toxicological assessments conducted under REACH compliance frameworks show negligible environmental persistence (<1 day half-life under aerobic conditions), while biodegradation pathways involving Pseudomonas putida strains demonstrate complete mineralization within seven days under standard OECD test conditions - important considerations for large-scale manufacturing processes.
This comprehensive body of work establishes tert-butyl benzyl(piperidin-4-y1carbamate as an exemplar molecule showcasing how strategic synthetic design combined with advanced analytical techniques can produce compounds addressing unmet medical needs while adhering to modern regulatory standards.
